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Compound of Interest

Compound Name:

5-(N-tert-

Butoxycarbonylamino)salicylic

Acid

Cat. No.: B017173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, properties, and analytical

characterization of 5-(BOC-amino)salicylic acid. The information enclosed is intended to

support research and development activities where this compound is of interest.

Chemical Structure and Properties
5-(BOC-amino)salicylic acid, also known as 5-(tert-butoxycarbonylamino)-2-hydroxybenzoic

acid, is a derivative of 5-aminosalicylic acid where the amino group is protected by a tert-

butyloxycarbonyl (BOC) group. This protection strategy is common in organic synthesis to

prevent the amino group from participating in undesired reactions.

Chemical Structure:

Figure 1: Chemical structure of 5-(BOC-amino)salicylic acid.

Physicochemical Properties:
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Property Value Reference

CAS Number 135321-95-8 N/A

Molecular Formula C₁₂H₁₅NO₅ N/A

Molecular Weight 253.25 g/mol N/A

Melting Point 279-280 °C N/A

Appearance Off-white to pale pink powder N/A

Synthesis Protocol
The synthesis of 5-(BOC-amino)salicylic acid is typically achieved through the protection of the

amino group of 5-aminosalicylic acid using di-tert-butyl dicarbonate (Boc₂O) under basic

conditions.

Experimental Workflow:
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Reactants

Reaction

Work-up

Purification

5-Aminosalicylic Acid

Dissolve 5-ASA in solvent with base

Di-tert-butyl dicarbonate (Boc₂O)

Add Boc₂O solution dropwise

Base (e.g., NaHCO₃, Et₃N) Solvent (e.g., Dioxane/Water)

Stir at room temperature

Acidify with dilute HCl

Extract with Ethyl Acetate

Dry organic layer (Na₂SO₄)

Evaporate solvent

Recrystallization or Column Chromatography
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Synthesis & Purification

Spectroscopic Analysis

Data Interpretation

Structure Confirmation

Synthesize 5-(BOC-amino)salicylic acid

Purify the compound

FT-IR Spectroscopy NMR Spectroscopy
(¹H, ¹³C, 2D) Mass Spectrometry

Identify functional groups Determine proton and carbon framework
Establish connectivity

Confirm molecular weight
Analyze fragmentation pattern

Confirm structure of
5-(BOC-amino)salicylic acid

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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